Cas no 5785-46-6 (Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI))

Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI) structure
5785-46-6 structure
Product Name:Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)
CAS No:5785-46-6
MF:C14H18ClN3O3
MW:311.764022350311
CID:379620
PubChem ID:2868163
Update Time:2025-04-19

Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)
    • 9-hydroxy-2-methyl-8-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-4-one,hydrochloride
    • AC1MF9GA
    • 5785-46-6
    • DTXSID70386641
    • SR-01000388433
    • 9-hydroxy-2-methyl-8-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-4-one;hydrochloride
    • SR-01000388433-1
    • Inchi: 1S/C14H17N3O3.ClH/c1-10-8-12(18)17-3-2-11(13(19)14(17)15-10)9-16-4-6-20-7-5-16;/h2-3,8,19H,4-7,9H2,1H3;1H
    • InChI Key: RTRNTWQTDKWIMO-UHFFFAOYSA-N
    • SMILES: Cl.O1CCN(CC2C=CN3C(C=C(C)N=C3C=2O)=O)CC1

Computed Properties

  • Exact Mass: 311.10384
  • Monoisotopic Mass: 311.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 554
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • Boiling Point: 458.5°C at 760 mmHg
  • Flash Point: 231.1°C
  • PSA: 65.37
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